Cas no 35420-95-2 (1-bromo-2-(ethylsulfanyl)ethane)

1-Bromo-2-(ethylsulfanyl)ethane is a brominated organosulfur compound with the molecular formula C₄H₉BrS. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of sulfur-containing derivatives and functionalized alkylating agents. The presence of both a bromo and ethylsulfanyl group enables selective reactivity, making it useful for cross-coupling reactions, nucleophilic substitutions, and the synthesis of thioether-based compounds. Its well-defined structure ensures consistent performance in pharmaceutical, agrochemical, and material science applications. The compound is typically handled under inert conditions due to its sensitivity to moisture and light, ensuring optimal stability and purity for laboratory and industrial use.
1-bromo-2-(ethylsulfanyl)ethane structure
35420-95-2 structure
Product Name:1-bromo-2-(ethylsulfanyl)ethane
CAS No:35420-95-2
MF:C4H9BrS
MW:169.083259344101
CID:323753
PubChem ID:245296
Update Time:2025-06-07

1-bromo-2-(ethylsulfanyl)ethane Chemical and Physical Properties

Names and Identifiers

    • Ethane,1-bromo-2-(ethylthio)-
    • 2-BROMOETHYL ETHYL SULFIDE
    • 1-(ethylthio)-2-bromoethane
    • 1-Aethylmercapto-2-brom-aethan
    • 1-Bromo-2-ethyl butane
    • 1-bromo-2-ethylsulfanyl-ethane
    • 2-Brom-diaethylsulfid
    • 2-ethyl-1-bromobutane
    • 2-Ethylbutyl bromide
    • 2-ethyl-l-bromobutane
    • Aethyl-(2-brom-aethyl)-sulfid
    • Butane,1-bromo-2-ethyl
    • ethyl-(2-bromo-ethyl)-sulfide
    • Pentane,3-(bromomethyl)
    • 1-bromo-2-(ethylsulfanyl)ethane
    • 1-bromo-2-ethylsulfanylethane
    • FT-0639259
    • FS-6412
    • 2 -bromoethyl ethyl thioether
    • EN300-126226
    • (2-bromoethyl)(ethyl)sulfane
    • WNKBNVXUYLXITH-UHFFFAOYSA-N
    • SCHEMBL4622768
    • 35420-95-2
    • NSC-57104
    • AKOS009481098
    • DTXSID70956823
    • CS-0232073
    • NSC57104
    • G30182
    • DB-020720
    • MDL： MFCD00236595
    • Inchi： 1S/C4H9BrS/c1-2-6-4-3-5/h2-4H2,1H3
    • InChI Key： WNKBNVXUYLXITH-UHFFFAOYSA-N
    • SMILES： BrCCSCC

Computed Properties

  • Exact Mass: 167.96100
  • Monoisotopic Mass: 167.96083g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 3
  • Complexity: 23.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • Boiling Point: 57 °C
  • PSA: 25.30000
  • LogP: 2.13440

1-bromo-2-(ethylsulfanyl)ethane Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

1-bromo-2-(ethylsulfanyl)ethane Pricemore >>

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